Cas no 1804622-80-7 (2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804622-80-7
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4842800
• Update Time: 2025-06-29

2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3N2O4/c1-4-5(3-14)7(13(15)16)6(2-12-4)17-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： CNWIAHXYPBNWHC-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C)C(CO)=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2

Additional information on 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol

2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol: A Comprehensive Overview

2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804622-80-7) is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group, a nitro group, and a trifluoromethoxy group, along with a hydroxymethyl group at the 3-position. The combination of these substituents imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for research and development.

The synthesis of 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol involves a series of carefully designed reactions to achieve the desired substitution pattern on the pyridine ring. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. These improvements are crucial for scaling up production to meet the growing demand for this compound in various applications.

One of the most notable applications of 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol is in the development of new agrochemicals. The compound exhibits potent pesticidal activity, particularly against a wide range of agricultural pests. Its ability to disrupt key biochemical pathways in target organisms makes it an effective candidate for next-generation pesticides. Recent studies have highlighted its efficacy in controlling insect pests while showing minimal toxicity to non-target species, which is a critical factor for sustainable agriculture.

In the pharmaceutical sector, 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol has shown promise as an intermediate in the synthesis of bioactive compounds. Its unique structure allows for further functionalization to create derivatives with enhanced pharmacological properties. For instance, researchers have explored its potential as an anti-inflammatory agent and have demonstrated its ability to inhibit key enzymes involved in inflammatory processes. These findings underscore its potential as a lead compound for drug discovery.

The environmental impact of 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol has also been a focus of recent studies. Researchers have investigated its biodegradation pathways and environmental fate, ensuring that its use does not pose significant risks to ecosystems. These studies have provided valuable insights into its persistence in different environmental media and its potential for bioaccumulation.

From a structural perspective, the trifluoromethoxy group attached to the pyridine ring contributes significantly to the compound's stability and reactivity. This substituent enhances the molecule's lipophilicity, which is advantageous for certain applications where membrane permeability is desired. Additionally, the nitro group introduces electron-withdrawing effects, further modulating the compound's electronic properties.

The hydroxymethyl group at the 3-position of the pyridine ring provides additional functionality, enabling further chemical modifications. This feature makes 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol a versatile building block for constructing more complex molecules with tailored properties. Recent research has explored its use as a precursor for synthesizing advanced materials with applications in electronics and optoelectronics.

In terms of safety and handling, 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol must be treated with care due to its reactive nature. Proper protective equipment and ventilation systems should be employed during handling and synthesis to ensure worker safety. Despite these precautions, the compound's benefits far outweigh its handling challenges when used responsibly.

Looking ahead, 2-Methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol holds immense potential for future innovations across multiple disciplines. Its role as a versatile intermediate in organic synthesis positions it as a key player in advancing both scientific research and industrial applications. As researchers continue to explore its properties and optimize its synthesis, this compound will undoubtedly contribute significantly to addressing global challenges in health, agriculture, and sustainability.